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Compound of Interest

Compound Name: UDP-GIcNAc

Cat. No.: B8776403

Uridine diphosphate N-acetylglucosamine (UDP-GICNACc), a critical nucleotide sugar in
numerous metabolic pathways, requires careful handling and disposal to ensure laboratory
safety and environmental protection. This document provides essential safety information,
logistical guidance, and step-by-step procedures for the proper disposal of UDP-GICNAc,
tailored for researchers, scientists, and drug development professionals.

Safety and Handling Precautions

Before handling UDP-GIcNAC, it is crucial to be aware of its potential hazards. The compound
is classified as causing skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335)[1]. Therefore, appropriate personal protective equipment (PPE),
including safety glasses, gloves, and a lab coat, should be worn at all times. Work in a well-
ventilated area, preferably under a fume hood, to avoid inhalation of any dust or aerosols[2][3].

Emergency Procedures:

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention[2].

» Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation occurs, seek medical attention[1][2].

e Inhalation: Move to fresh air. If breathing is difficult, seek medical attention[2].
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 Ingestion: Clean mouth with water and drink plenty of water afterwards. Seek medical
attention if you feel unwell[2][3].

Quantitative Data on UDP-GICNAc

The following table summarizes key quantitative data for UDP-GICNAc, aiding in its safe
handling and management.

Property Value Source
Molecular Formula C17H25N3Na2017P2 [4]
Molecular Weight 651.3 g/mol [4]
Appearance Off-white powder/solid [2]
Melting Point Undetermined/Not Available [1][2]
Boiling Point Undetermined/Not Available [1112]
Solubility Soluble in water [3]
Water Hazard Class 1 (Slightly hazardous for water)  [1]

Disposal Protocol for UDP-GIcNAc

The proper disposal of UDP-GICNACc is paramount to prevent environmental contamination. Do
not allow undiluted product or large quantities to reach ground water, water courses, or sewage
systems[1]. Disposal procedures must comply with all applicable local, regional, and national
regulations.

Step-by-Step Disposal Procedure:
o Small Spills:

o For small spills of solid UDP-GIcNAc, carefully sweep up the material, avoiding dust
formation, and place it into a suitable, labeled container for chemical waste disposal[2][3].

o Clean the spill area with water and dispose of the cleaning materials in the designated
chemical waste container[3].
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e Unused or Waste Product:

o Collect all waste UDP-GIcNAc, whether in solid form or in solution, in a clearly labeled,
sealed container designated for non-hazardous or slightly hazardous chemical waste,
according to your institution's guidelines.

o Solutions of UDP-GIcNAc are unstable and should be prepared fresh. Any unused or
degraded solutions should be disposed of promptly[5].

e Contaminated Materials:

o Any materials that have come into contact with UDP-GIcCNAc, such as pipette tips, tubes,
and gloves, should be considered contaminated.

o Place all contaminated disposable materials into a designated chemical waste bag or
container for incineration or other approved disposal methods.

» Final Disposal:

o Arrange for the collection and disposal of the chemical waste through your institution's
environmental health and safety (EHS) office or a licensed chemical waste disposal
contractor.

o Ensure all waste containers are properly labeled with the contents and associated
hazards.

UDP-GIcNAc Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of UDP-GIcCNAcC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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